Cas no 727-81-1 (Coenzyme Q1)

Coenzyme Q1 structure
Coenzyme Q1 structure
Product Name:Coenzyme Q1
CAS No:727-81-1
MF:C14H18O4
MW:250.290324687958
MDL:MFCD00274412
CID:567172
PubChem ID:4462
Update Time:2025-04-19

Coenzyme Q1 Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-methyl-6-(3-methyl-2-buten-1-yl)-
    • 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-enyl)cyclohexa-2,5-diene-1,4-dione
    • Coenzyme Q1
    • Coenzyme Q
    • Coenzyme Q5
    • Coenzymes Q
    • CoQ1
    • Ubiquinone 1
    • Ubiquinone Q1
    • Ubiquinone Q5
    • Ubiquinone-5
    • Ubiquinone-1
    • Coenzym Q
    • mitochondrial ubiquinone
    • NSC 268269
    • Koenzym Q
    • MFCD00274412
    • 2-ISOPENTENYL-5,6-DIMETHOXY-3-METHYL-P-BENZOQUINONE
    • mitochondrial ubiquinones
    • 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-2,5-cyclohexadiene-1,4-dione
    • CHEBI:16389
    • p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-
    • 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-enyl)benzo-1,4-quinone
    • mitoquinones
    • Ubiquinone-Q1
    • DB08689
    • p-Benzoquinone, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)- (6CI,7CI,8CI)
    • Q27097877
    • 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-en-1-yl)cyclohexa-2,5-diene-1,4-dione
    • NSC-268269
    • AKOS040744384
    • CHEBI:46234
    • 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,3-DIMETHOXY-5-METHYL-6-(3-METHYL-2-BUTEN-1-YL)-
    • CHEMBL1236594
    • 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)- (9CI)
    • 1ST165567
    • HY-113449
    • Ubichinon
    • Ubiquinone 5
    • UNII-JR17826E4G
    • Coenzyme Q1, >=95%
    • J93.220E
    • DTXSID10223001
    • 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-
    • BDBM16100
    • JR17826E4G
    • Ubiquionone 1
    • SCHEMBL1129498
    • SOECUQMRSRVZQQ-UHFFFAOYSA-N
    • 2,3-Dimethoxy-5-methyl-6-(3-methyl-2-butenyl)-1,4-benzoquinone
    • NSC268269
    • CO-Q1
    • a ubiquinone
    • NS00014813
    • CS-0059593
    • 727-81-1
    • 2,3-dimethoxy-5-methyl-6-(3-methylbut-2-en-1-yl)-1,4-benzoquinone
    • DTXCID70145492
    • MDL: MFCD00274412
    • Inchi: 1S/C14H18O4/c1-8(2)6-7-10-9(3)11(15)13(17-4)14(18-5)12(10)16/h6H,7H2,1-5H3
    • InChI Key: SOECUQMRSRVZQQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/C)=O)OC

Computed Properties

  • Exact Mass: 250.12100
  • Monoisotopic Mass: 250.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • Surface Charge: 0
  • Tautomer Count: 35
  • XLogP3: nothing

Experimental Properties

  • Color/Form: liquid
  • Density: 1.1
  • Boiling Point: 389.1°C at 760 mmHg
  • Flash Point: 172°C
  • Refractive Index: 1.504
  • PSA: 52.60000
  • LogP: 2.31540
  • Solubility: Not determined

Coenzyme Q1 Security Information

  • Safety Instruction: S23-S24/25
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Coenzyme Q1 Pricemore >>

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